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A comprehensive review of experimental data reveals significant repellent and anti-feedant

effects of jasmone compounds on a variety of aphid species. This guide synthesizes key

findings on the behavioral and physiological impacts, details experimental methodologies, and

outlines the current understanding of the signaling pathways involved.

While the majority of published research has focused on cis-jasmone, this document provides a

comparative analysis of its effects across different aphid species, acknowledging the limited

availability of specific data for trans-jasmone. The structural similarity between these isomers

suggests that their biological activities may be comparable, though further research is needed

to confirm the specific effects of trans-jasmone.

Quantitative Effects of cis-Jasmone on Aphid
Behavior and Physiology
cis-Jasmone has been demonstrated to be a potent modulator of aphid behavior, primarily

acting as a repellent and deterrent to settling and feeding. The following tables summarize the

quantitative data from various studies on different aphid species.

Table 1: Behavioral Responses of Aphid Species to cis-Jasmone
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Aphid Species Experimental Setup Key Findings

Myzus persicae (Green Peach

Aphid)

Four-arm olfactometer

bioassay

Repelled by volatiles from

Arabidopsis thaliana plants

treated with cis-jasmone.[1]

Settlement bioassay

Significantly lower settlement

on Brassica napus, Brassica

rapa, and Brassica oleracea

cultivars treated with cis-

jasmone compared to control

plants.[2]

Lipaphis erysimi (Turnip Aphid)
Four-arm olfactometer

bioassay

Attracted to volatiles of cis-

jasmone-treated Arabidopsis

thaliana plants.[1]

Nasonovia ribisnigri (Currant-

Lettuce Aphid)

Four-arm olfactometer & field

trapping

Significantly repelled by (Z)-

jasmone in laboratory choice

tests. Catches in visually

attractive water traps were

reduced by 34% with the slow

release of (Z)-jasmone.[3]

Phorodon humuli (Damson-

Hop Aphid)
Field trapping

Catches in yellow water traps

were reduced by 34% in the

presence of (Z)-jasmone.[3]

Cereal Aphids (mixed

populations incl.

Metopolophium dirhodum)

Field trials on winter wheat

Aphid numbers were

consistently lower in plots

sprayed with (Z)-jasmone.

Table 2: Physiological Effects of cis-Jasmone on Myzus persicae
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Host Plant Cultivar
(Brassica sp.)

Parameter Measured
Effect of cis-Jasmone
Treatment

Wesway, Pak choi, English

Giant, Samurai, Turnip

Rutabaga, Chinese kale

Nymph Production (after 48h)

Significant reduction in the

number of nymphs produced

on treated plants.

Wesway, Pak choi, English

Giant, Samurai, Turnip

Rutabaga, Chinese kale

Aphid Settlement (after 24h)

Significant reduction in the

number of settled aphids on all

tested cultivars.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. The

following are protocols for key experiments cited in the literature on jasmone effects on aphids.

Four-Arm Olfactometer Bioassay
This bioassay is used to assess the behavioral response of aphids to volatile organic

compounds.

Experimental Workflow:
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Experimental Setup

Experimental Procedure

Data Analysis

Four-arm olfactometer with central chamber and four arms

Purified air drawn through each arm towards the center Introduce a single alate aphid into the central chamber

Diffuse, uniform overhead lighting

Maintained at a constant temperature (e.g., 23-24°C)

Place odor source (e.g., treated plant volatiles) in one arm and control (e.g., solvent) in the other three

Rotate the olfactometer 90° at set intervals (e.g., every 3 minutes) to avoid directional bias

Record time spent and number of entries into each arm for a defined period (e.g., 12-16 minutes) using specialized software

Data transformation (e.g., logit transformation)

Statistical analysis (e.g., one-sample t-test or paired t-test) to compare time spent in treated vs. control arms

Click to download full resolution via product page

Caption: Workflow for a typical four-arm olfactometer bioassay.

Aphid Settlement Bioassay
This experiment evaluates the preference of aphids to settle on treated versus untreated plants

over a longer duration.

Experimental Workflow:
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Experimental Setup

Experimental Procedure

Data Analysis

Large insect cage (e.g., BugDorm) in a controlled environment room

Alternating placement of treated and control plants within the cage Release a known number of alate aphids (e.g., 50) from a central vial

Leave the cage undisturbed for a set period (e.g., 24 hours)

Count the number of aphids settled on each plant

Statistical analysis (e.g., GLMs with Poisson or quasi-Poisson distributions) to compare aphid counts on treated vs. control plants
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Gas Chromatography

Electroantennography

Data Analysis

Inject volatile sample into the GC

Separate volatile compounds in the GC column

Column Effluent Splitter

Prepare an excised aphid antenna mounted on electrodes

Record the electrical potential changes from the antenna

Overlay the GC chromatogram and the EAG recording

Flame Ionization Detector (FID)

To GC Detector EAG Preparation

To Antenna

Identify GC peaks that correspond to EAG responses

Analyze corresponding peaks with Mass Spectrometry (MS) for compound identification
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trans-Jasmone Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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